Cas no 62679-06-5 (Isoxazole, 3,5-dimethyl-4-[(methylthio)methyl]-)

• Product Name: Isoxazole, 3,5-dimethyl-4-[(methylthio)methyl]-
• CAS No: 62679-06-5
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• MDL: MFCD04124294
• CID: 435519
• PubChem ID: 1471865
• Update Time: 2025-06-20

Isoxazole, 3,5-dimethyl-4-[(methylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3,5-dimethyl-4-[(methylthio)methyl]-
• 3,5-dimethyl-4-(methylsulfanylmethyl)-1,2-oxazole
• Isoxazole, 3,5-dimethyl-4-[(methylthio)methyl]- (9CI)
• 11L-542S
• 3,5-dimethyl-4-[(methylsulfanyl)methyl]isoxazole
• 3,5-dimethyl-4-methylsulfanylmethyl-isoxazole
• 3,5-Dimethyl-4-methylthiomethylisoxazol
• AC1LSUYU
• AG-G-30597
• CTK2B4517
• DTXSID00363001
• AKOS015991890
• 3,5-Dimethyl-4-((methylthio)methyl)isoxazole
• 62679-06-5
• 3,5-dimethyl-4-[(methylsulfanyl)methyl]-1,2-oxazole
• MFCD04124294

• MDL： MFCD04124294
• Inchi： 1S/C7H11NOS/c1-5-7(4-10-3)6(2)9-8-5/h4H2,1-3H3
• InChI Key： ORABKOGQOWLYJY-UHFFFAOYSA-N
• SMILES： S(C)CC1C(C)=NOC=1C

Computed Properties

• Exact Mass: 157.05623
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on Isoxazole, 3,5-dimethyl-4-[(methylthio)methyl]-

Isoxazole, 3,5-dimethyl-4-[(methylthio)methyl]- (CAS No. 62679-06-5): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

The compound Isoxazole, 3,5-dimethyl-4-[(methylthio)methyl]-, identified by its CAS number 62679-06-5, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the isoxazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of multiple functional groups, including methyl and methylthio substituents, makes this compound a subject of intense interest for researchers exploring novel pharmacophores and biochemical pathways.

In recent years, the study of isoxazole derivatives has gained considerable attention due to their demonstrated efficacy in various biological assays. The structural framework of Isoxazole, 3,5-dimethyl-4-[(methylthio)methyl]- provides a unique scaffold that can be modulated to enhance specific interactions with biological targets. This flexibility has led to its exploration in the development of potential therapeutic agents targeting a range of diseases.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Isoxazole derivatives have been shown to interact with enzymes involved in critical metabolic pathways, suggesting applications in the treatment of metabolic disorders. Furthermore, the methylthio group in the molecule introduces a sulfur atom that can participate in redox reactions, making it a candidate for studies involving oxidative stress and inflammation.

Recent research has highlighted the compound's efficacy in preclinical models as an inhibitor of certain kinases associated with cancer progression. The ability of Isoxazole, 3,5-dimethyl-4-[(methylthio)methyl]- to disrupt kinase signaling pathways underscores its promise as a lead compound for further drug development. By targeting these specific kinases, researchers aim to develop treatments that can selectively inhibit tumor growth while minimizing side effects on healthy cells.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methylthio group at the 4-position is particularly challenging and requires specialized methodologies to ensure high yield and purity. Advances in synthetic chemistry have enabled more efficient routes to produce this isoxazole derivative, facilitating its use in both academic research and industrial applications.

From a computational chemistry perspective, the molecular structure of Isoxazole, 3,5-dimethyl-4-[(methylthio)methyl]- has been extensively studied using various modeling techniques. These studies have provided insights into its binding affinity for biological targets and have helped guide the design of more potent analogs. Molecular dynamics simulations have further elucidated its conformational dynamics, which is crucial for understanding its behavior within biological systems.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability for therapeutic use. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is essential for optimizing dosing regimens and predicting potential drug-drug interactions. Preliminary data suggest that Isoxazole, 3,5-dimethyl-4-[(methylthio)methyl]- exhibits favorable pharmacokinetic characteristics that warrant further exploration.

In conclusion, Isoxazole, 3,5-dimethyl-4-[(methylthio)methyl]- (CAS No. 62679-06-5) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing various health challenges.